molecular formula C7H11F2NO2 B1475421 2-(3,3-Difluoropiperidin-1-yl)acetic acid CAS No. 1240018-55-6

2-(3,3-Difluoropiperidin-1-yl)acetic acid

Cat. No. B1475421
CAS RN: 1240018-55-6
M. Wt: 179.16 g/mol
InChI Key: NPCZGFDNELOHSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,3-Difluoropiperidin-1-yl)acetic acid is a chemical compound with the formula C7H11F2NO2 and a molecular weight of 179.16 . It is used for research purposes .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: O=C(O)CN(CCC1)CC1(F)F .


Physical And Chemical Properties Analysis

This compound is a solid substance . Its molecular weight is 179.16 .

Scientific Research Applications

Fluorinated Piperidine Acetic Acids in Gamma-Secretase Modulation

Fluorinated piperidine acetic acids, specifically difluoropiperidine acetic acids, are noted for their role as modulators of gamma-secretase, an enzyme complex pivotal in various biological processes, including the development of Alzheimer's disease. The synthesis of 2-aryl-3,3-difluoropiperidine analogs involves a unique beta-difluorination process, leading to compounds that exhibit selective lowering of Abeta42, a peptide implicated in Alzheimer's, in genetic mouse models. Furthermore, the compounds have been evaluated for safety, demonstrating a lack of Notch-related adverse effects in animal studies (Stanton et al., 2010).

Synthesis of 3,3-Difluoropiperidines

The synthesis of 3,3-difluoropiperidines, including the structural variant of 2-(3,3-Difluoropiperidin-1-yl)acetic acid, is challenging yet crucial due to the compound's significance in organic and medicinal chemistry. A novel synthetic pathway was developed for these compounds, starting from delta-chloro-alpha,alpha-difluoroimines, leading to valuable 3,3-difluoropiperidines. This methodology was also employed in the first synthesis of N-protected 3,3-difluoropipecolic acid, a novel fluorinated amino acid (Verniest et al., 2008).

properties

IUPAC Name

2-(3,3-difluoropiperidin-1-yl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11F2NO2/c8-7(9)2-1-3-10(5-7)4-6(11)12/h1-5H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPCZGFDNELOHSQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)CC(=O)O)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11F2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

179.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

Triethylamine (0.660 mL, 4.76 mmol) was added to a solution of 3,3-difluoropiperidine-HCl (500 mg, 3.17 mmol) and benzyl 2-bromoacetate (763 mg, 3.33 mmol) in methylene chloride (10 mL). The reaction mixture was stirred at ambient temperature for 2 h. The mixture was washed with 1 N aqueous sodium hydroxide and water, successively. The organic layer was concentrated and the residue was purified by flash column chromatography on silica gel (Hexane/EtOAc=25:1) to afford benzyl ester of 2-(3,3-difluoropiperidin-1-yl)acetic acid (486 mg, 56% yield) as a yellow oil.
Quantity
0.66 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
763 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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